Cas no 5084-80-0 (Boroxin,2,4,6-tris(4-methylphenyl)-)
Boroxin,2,4,6-tris(4-methylphenyl)- is a cyclic boroxine derivative characterized by its three 4-methylphenyl substituents. This compound exhibits high thermal and chemical stability due to its rigid boroxine core, making it suitable for applications in materials science and catalysis. Its aromatic substituents enhance solubility in organic solvents, facilitating its use in synthetic processes. The compound is particularly valuable as a precursor in the synthesis of boron-containing polymers and advanced ceramics, where its well-defined structure ensures consistent performance. Additionally, its electron-deficient boron center allows for potential use in Lewis acid-catalyzed reactions. Proper handling under inert conditions is recommended to maintain its integrity.
5084-80-0 structure
Product Name:Boroxin,2,4,6-tris(4-methylphenyl)-
CAS No:5084-80-0
MF:C21H21B3O3
MW:353.822645902634
CID:366799
PubChem ID:631938
Update Time:2025-06-07
Boroxin,2,4,6-tris(4-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Boroxin,2,4,6-tris(4-methylphenyl)-
- p-tolylboronic acid anhydride
- 4-METHYLPHENYL BORONIC ACID ANHYDRIDE
- 4-METHYLPHENYL BORONIC ANHYDRIDE
- TRIS-(4-METHYLPHENYL)BOROXIN
- tri(4-tolyl)boroxine
- Boroxin, 2,4,6-tris(4-methylphenyl)-
- YIAIFWGNIWYFPC-UHFFFAOYSA-N
- 5084-80-0
- Boroxin, tris(4-methylphenyl)-
- G68775
- 2,4,6-Tri-p-tolyl-1,3,5,2,4,6-trioxatriborinane
- SCHEMBL3783102
- 2,4,6-Tris(4-methylphenyl)boroxin #
- tri(p-tolyl)boroxine
- TRIS(4-METHYLPHENYL)-1,3,5,2,4,6-TRIOXATRIBORINANE
-
- Inchi： 1S/C21H21B3O3/c1-16-4-10-19(11-5-16)22-25-23(20-12-6-17(2)7-13-20)27-24(26-22)21-14-8-18(3)9-15-21/h4-15H,1-3H3
- InChI Key： YIAIFWGNIWYFPC-UHFFFAOYSA-N
- SMILES： O1B(C2=CC=C(C)C=C2)OB(C2=CC=C(C)C=C2)OB1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 354.17700
- Monoisotopic Mass: 354.1769850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 377
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.09±0.1 g/cm3(Predicted)
- Melting Point: 233-244 °C
- Boiling Point: 408.9±55.0 °C(Predicted)
- PSA: 27.69000
- LogP: 2.16120
Boroxin,2,4,6-tris(4-methylphenyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Boroxin,2,4,6-tris(4-methylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR315716-100mg |
4-Methylphenyl boronic acid anhydride |
5084-80-0 | 100mg |
£102.00 | 2025-02-19 | ||
| Apollo Scientific | OR315716-250mg |
4-Methylphenyl boronic acid anhydride |
5084-80-0 | 250mg |
£170.00 | 2025-02-19 | ||
| Apollo Scientific | OR315716-1g |
4-Methylphenyl boronic acid anhydride |
5084-80-0 | 1g |
£436.00 | 2025-02-19 | ||
| Ambeed | A1249003-250mg |
2,4,6-Tri-p-tolyl-1,3,5,2,4,6-trioxatriborinane |
5084-80-0 | 98% | 250mg |
$125.0 | 2025-03-05 | |
| Ambeed | A1249003-100mg |
2,4,6-Tri-p-tolyl-1,3,5,2,4,6-trioxatriborinane |
5084-80-0 | 98% | 100mg |
$75.0 | 2025-03-05 | |
| Ambeed | A1249003-1g |
2,4,6-Tri-p-tolyl-1,3,5,2,4,6-trioxatriborinane |
5084-80-0 | 98% | 1g |
$322.0 | 2025-03-05 |
Boroxin,2,4,6-tris(4-methylphenyl)- Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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